Cas no 2649061-88-9 (3'H-spirobicyclo2.2.1heptane-2,2'-1,5oxazole-4'-carboxylic acid)

3'H-spirobicyclo2.2.1heptane-2,2'-1,5oxazole-4'-carboxylic acid structure
2649061-88-9 structure
Product Name:3'H-spirobicyclo2.2.1heptane-2,2'-1,5oxazole-4'-carboxylic acid
CAS No:2649061-88-9
MF:C10H13NO3
MW:195.215122938156
CID:6010168
PubChem ID:165833164
Update Time:2023-12-13

3'H-spirobicyclo2.2.1heptane-2,2'-1,5oxazole-4'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3'H-spirobicyclo2.2.1heptane-2,2'-1,5oxazole-4'-carboxylic acid
    • 3'H-spiro[bicyclo[2.2.1]heptane-2,2'-[1,5]oxazole]-4'-carboxylic acid
    • 2649061-88-9
    • EN300-1083141
    • Inchi： 1S/C10H13NO3/c12-9(13)8-5-10(14-11-8)4-6-1-2-7(10)3-6/h6-7H,1-5H2,(H,12,13)
    • InChI Key： AZXHZRXXYYDIAJ-UHFFFAOYSA-N
    • SMILES： O1C2(CC(C(=O)O)=N1)CC1CCC2C1

Computed Properties

  • Exact Mass: 195.08954328g/mol
  • Monoisotopic Mass: 195.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 58.9Ų

3'H-spirobicyclo2.2.1heptane-2,2'-1,5oxazole-4'-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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EN300-1083141-2.5g
3'H-spiro[bicyclo[2.2.1]heptane-2,2'-[1,5]oxazole]-4'-carboxylic acid
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Enamine
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3'H-spiro[bicyclo[2.2.1]heptane-2,2'-[1,5]oxazole]-4'-carboxylic acid
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Enamine
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Enamine
EN300-1083141-5g
3'H-spiro[bicyclo[2.2.1]heptane-2,2'-[1,5]oxazole]-4'-carboxylic acid
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3'H-spirobicyclo2.2.1heptane-2,2'-1,5oxazole-4'-carboxylic acid Related Literature

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